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Compound of Interest

Compound Name: Safingol

Cat. No.: B048060 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides essential safety protocols and

logistical plans for the handling and disposal of Safingol, a lyso-sphingolipid protein kinase C

(PKC) inhibitor. While a specific Safety Data Sheet (SDS) for Safingol was not identified in the

immediate search, the following guidelines are based on best practices for handling hazardous

drugs and chemicals in a laboratory setting.

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is the primary defense against

potential exposure to hazardous substances. The following table summarizes the

recommended PPE for handling Safingol, based on general laboratory safety standards for

hazardous chemicals.[1][2][3][4]
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Protection Type
Recommended
PPE

Purpose Standard

Eye/Face Protection

Safety glasses with

side shields or

goggles. A face shield

should be worn in

addition when there is

a splash hazard.

Protects against

splashes, flying

particles, and

chemical vapors.

ANSI Z87.1 marked

Skin Protection

Chemical-resistant

gloves (e.g., nitrile), a

fully buttoned lab coat,

long pants, and

closed-toe shoes. For

administering

antineoplastic

hazardous drugs, two

pairs of chemotherapy

gloves are

recommended.

Prevents skin contact

with the chemical. Lab

coats protect clothing

and skin from spills.

EN 374 (Gloves)

Respiratory Protection

Generally not required

under normal use with

adequate ventilation.

If dust or aerosols

may be generated, a

NIOSH-approved

respirator is

recommended.

Protects against

inhalation of dust or

aerosols.

NIOSH approved

Hair and Body

Covering

Long-sleeved

seamless gowns with

tight-fitting cuffs and

appropriate hair

covers.

Protects against

hazardous residue.

Gowns should be

changed immediately

after a spill or every

two to three hours.

N/A
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Safe Handling and Operational Protocol
Adherence to a strict, step-by-step protocol minimizes the risk of exposure and contamination

when handling Safingol, which is a crystalline solid.

1. Preparation and Use:

All handling of Safingol should be conducted in a well-ventilated area, preferably within a

chemical fume hood to minimize inhalation exposure.

Before handling, ensure all required PPE is correctly worn.[5]

When preparing solutions, avoid the creation of dust.

Use only clean glassware and equipment to prevent contamination.

2. Storage:

For long-term storage, Safingol should be stored at -20°C.[6]

Upon receipt, inspect the container for any damage or leaks.

Disposal Plan
Proper disposal of Safingol and any contaminated materials is crucial to prevent environmental

contamination and accidental exposure.

Contaminated Materials: All materials that have come into contact with Safingol, including

gloves, lab coats, absorbent materials, and empty containers, should be considered

contaminated.

Waste Collection: These items must be collected in a designated, sealed hazardous waste

container. Antineoplastic and other drug waste should be segregated from other hazardous

chemical waste.[7][8]

Waste Labeling: Clearly label all waste containers with "Hazardous Waste: Safingol" and the

associated hazards.
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Disposal: Follow your institution's and local regulations for the disposal of hazardous

chemical waste.

Experimental Workflow for Safe Handling of
Safingol
The following diagram illustrates the logical flow of operations for the safe handling and

disposal of Safingol.
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Safe handling and disposal workflow for Safingol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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